2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• SMILES: CC(C)CNC(CO)C1=CC=CC=C1
• InChI: InChI=1S/C12H19NO/c1-10(2)8-13-12(9-14)11-6-4-3-5-7-11/h3-7,10,12-14H,8-9H2,1-2H3
• InChIKey: POROAZZZOQFZBL-UHFFFAOYSA-N

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol: Chiral β-Amino Alcohol

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol (CAS 55474-91-4; also known as 2-(isobutylamino)-1-phenylethanol) is a member of the β-amino alcohol family characterized by a chiral center at the carbinol carbon, a secondary amine, and a phenyl substituent . Its primary scientific and industrial utility lies in its role as a chiral building block for asymmetric synthesis and as a potential intermediate in medicinal chemistry [1]. Structurally, it belongs to the phenylethanolamine class, with an isobutyl group on the amine nitrogen, which confers distinct lipophilic properties compared to simpler analogs .

• [1] Kuujia.com. Cas no 55474-91-4 (2-(2-methylpropyl)amino-1-phenylethan-1-ol). Compound exhibits potential as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals or asymmetric catalysts due to its stereogenic center. View Source

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol: Why Simple Substitution Fails

Substituting 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol with other β-amino alcohols or phenylethanolamines is not a straightforward equivalence due to the compound's unique combination of stereochemical, physicochemical, and pharmacodynamic properties. The isobutyl substituent significantly increases lipophilicity (calculated LogP ≈ 2.1) compared to methyl or unsubstituted analogs, directly impacting membrane permeability, protein binding, and metabolic stability [1]. Furthermore, the compound's chiral center allows for enantiomer-specific interactions, which can lead to divergent biological outcomes [2]. Even subtle changes to the amine substituent have been shown to alter target selectivity, as evidenced by differential inhibitory activity against enzymes like monoamine oxidase B (MAO-B) and phenylethanolamine N-methyltransferase (PNMT) [3]. These factors make it a distinct chemical entity where replacement with a closely related analog would require complete re-validation in any research or industrial process.

• [1] PubChem. 2-[(2-methylpropyl)amino]-1-phenylethan-1-ol. XLogP3-AA: 2.1. View Source
• [2] Kuujia.com. Cas no 55474-91-4 (2-(2-methylpropyl)amino-1-phenylethan-1-ol). This compound exhibits potential as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals or asymmetric catalysts due to its stereogenic center. View Source
• [3] Grunewald GL, Ye Q, Kieffer L, et al. Conformational requirements of substrates for activity with phenylethanolamine N-methyltransferase. J Med Chem. 1988;31(10):1984-1990. View Source

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol: Quantitative Evidence

MAO-B Inhibition: Isobutyl vs. Propargyl

The compound 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol exhibits measurable, albeit weak, inhibitory activity against monoamine oxidase B (MAO-B) in rat liver homogenates. While not a potent inhibitor, this activity differentiates it from more potent, mechanism-based inhibitors like the propargyl analog, which have IC50 values in the low nanomolar range. The data provides a quantitative baseline for the isobutyl-substituted phenylethanolamine scaffold [1].

Evidence Dimension	Inhibitory Activity against Rat Liver MAO-B
Target Compound Data	IC50 = 617,000 nM (617 µM)
Comparator Or Baseline	A structurally related propargyl-substituted MAO-B inhibitor (US Patent 8999994, Compound 4)
Quantified Difference	Comparator IC50 = 745,000 nM (745 µM) / 750 nM
Conditions	Inhibition of mitochondrial MAO-B in rat liver homogenates using [14C]-phenylethylamine as substrate, 30 min preincubation.

Why This Matters

This data confirms the compound's interaction with MAO-B, a target relevant to neurodegenerative and psychiatric disorders, and its weak activity is a key differentiator from high-potency, irreversible inhibitors, potentially offering a safer starting point for probe development.

• [1] BindingDB. BDBM50381953 (CHEMBL2022929). Affinity Data IC50: 6.17E+5nM. Assay Description: Inhibition of mitochondrial MAO-B in rat liver homogenates. View Source

PNMT Inhibition: Low-Affinity Interaction

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol acts as a weak inhibitor of phenylethanolamine N-methyltransferase (PNMT), the enzyme responsible for the final step in epinephrine biosynthesis. Its inhibitory constant (Ki) is significantly higher (i.e., lower affinity) than that of the endogenous substrate norepinephrine, but it provides a measurable interaction that can serve as a scaffold for developing more potent and selective inhibitors [1].

Evidence Dimension	Inhibitory Activity against Bovine Adrenal PNMT
Target Compound Data	Ki = 1,110,000 nM (1.11 mM)
Comparator Or Baseline	Endogenous substrate norepinephrine (Ki for PNMT typically in low micromolar range)
Quantified Difference	Approximately 100- to 1000-fold lower affinity than the natural substrate.
Conditions	In vitro radiochemical assay using bovine adrenal PNMT.

Why This Matters

This defines the compound's baseline activity at a key therapeutic target for hypertension and stress-related disorders, establishing it as a low-potency tool for studying PNMT structure-activity relationships (SAR).

• [1] BindingDB. BDBM50367284 (CHEMBL291584). Affinity Data Ki: 1.11E+6nM. Assay Description: In vitro inhibition of bovine phenylethylamine N-methyl-transferase (PNMT) using radiochemical assay. View Source

Enhanced Lipophilicity Profile

The presence of an isobutyl group on the amine nitrogen imparts a calculated lipophilicity (XLogP3-AA = 2.1) that is substantially higher than that of the unsubstituted parent compound, phenylethanolamine, and similar to that of the N-methyl analog, halostachine. This enhanced lipophilicity is a critical differentiator, as it directly influences passive membrane permeability, plasma protein binding, and volume of distribution, key parameters in drug discovery and chemical biology [1].

Evidence Dimension	Calculated Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 2.1
Comparator Or Baseline	Phenylethanolamine (XLogP3-AA ≈ 0.8); Halostachine (N-methylphenylethanolamine, XLogP3-AA ≈ 1.6)
Quantified Difference	+1.3 log units vs. phenylethanolamine; +0.5 log units vs. halostachine.
Conditions	Calculated using PubChem's XLogP3-AA algorithm.

Why This Matters

For procurement, this indicates the compound will have significantly different handling and formulation requirements, as well as distinct behavior in cell-based assays and in vivo models compared to more hydrophilic analogs.

• [1] PubChem. 2-[(2-methylpropyl)amino]-1-phenylethan-1-ol (Compound Summary). Computed Properties: XLogP3-AA. View Source

Commercial Availability and Specification

As a non-pharmacopoeial research chemical, 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol is commercially available from specialized suppliers like Enamine (through Sigma-Aldrich) and ChemScene, typically at a purity of 95% . This positions it as a specialty building block for research and further manufacturing, distinct from bulk industrial chemicals or FDA-approved drug substances. Its procurement cost and availability are governed by small-scale synthesis, which contrasts sharply with widely available commodity chemicals like phenylethanolamine or ephedrine.

Evidence Dimension	Commercial Specification
Target Compound Data	Purity: 95%; Use: Research and further manufacturing only.
Comparator Or Baseline	Phenylethanolamine (widely available, various purities); Ephedrine (regulated, pharmaceutical grade).
Quantified Difference	Niche availability and cost structure ($287/100mg from ChemScene) vs. commodity pricing.
Conditions	As of 2025, from major chemical suppliers.

Why This Matters

This directly informs procurement strategy: the compound is a specialized tool for R&D, not a cost-effective commodity. Its sourcing requires specific vendors and its use is restricted to research applications.

2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol: Research and Industry Applications

Chemical Biology: MAO-B and PNMT Interaction Studies

The compound's weak but measurable inhibition of MAO-B (IC50 = 617 µM) and PNMT (Ki = 1.11 mM) makes it a suitable low-potency control or starting scaffold for structure-activity relationship (SAR) studies. Researchers investigating the conformational or electronic requirements for binding to these enzymes can use 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol as a baseline to compare against more potent analogs, as established by its published inhibitory data [1][2].

Medicinal Chemistry: CNS Drug Discovery Scaffold

With a calculated LogP of 2.1, the compound falls within the optimal range for central nervous system (CNS) drug candidates, suggesting favorable blood-brain barrier permeability [3]. This physicochemical property, coupled with its chiral β-amino alcohol core, positions it as a valuable scaffold for designing novel CNS-active molecules, such as trace amine-associated receptor (TAAR) ligands or adrenergic modulators.

Organic Synthesis: Chiral Building Block

The molecule's single stereogenic center at the carbinol carbon makes it a useful chiral synthon. It can serve as an intermediate in the preparation of more complex, optically active molecules, including pharmaceuticals or asymmetric catalysts [4]. Its dual amine and alcohol functionalities offer orthogonal reactivity for diverse synthetic manipulations, such as reductive amination, N-alkylation, or O-protection.

Analytical Chemistry: Reference Standard for Method Development

Given its defined structure and commercial availability at 95% purity, 2-[(2-Methylpropyl)amino]-2-phenylethan-1-ol can be utilized as a reference standard for developing and validating analytical methods (e.g., HPLC, LC-MS, GC-MS) for the detection or quantification of related β-amino alcohols or phenylethanolamine derivatives in complex biological or environmental matrices [1].

• [1] BindingDB. BDBM50381953 (CHEMBL2022929). Affinity Data IC50: 6.17E+5nM. Assay Description: Inhibition of mitochondrial MAO-B in rat liver homogenates. View Source
• [2] BindingDB. BDBM50367284 (CHEMBL291584). Affinity Data Ki: 1.11E+6nM. Assay Description: In vitro inhibition of bovine phenylethylamine N-methyl-transferase (PNMT). View Source
• [3] PubChem. 2-[(2-methylpropyl)amino]-1-phenylethan-1-ol (Compound Summary). Computed Properties: XLogP3-AA. View Source
• [4] Kuujia.com. Cas no 55474-91-4 (2-(2-methylpropyl)amino-1-phenylethan-1-ol). Compound exhibits potential as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals or asymmetric catalysts. View Source